2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenoxy)-1-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H19FN4O3/c21-15-4-6-16(7-5-15)28-14-19(26)23-9-11-24(12-10-23)20(27)17-13-22-25-8-2-1-3-18(17)25/h1-8,13H,9-12,14H2
• InChI Key: DMPBCCNAYNGJMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)COC2=CC=C(C=C2)F)C(=O)C3=C4C=CC=CN4N=C3
• Molecular Formula: C20H19FN4O3
• Molecular Weight: 382.4 g/mol

Description

The compound “2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone” is a complex organic molecule. It contains a fluorophenoxy group, a pyrazolo[1,5-a]pyridine group, and a piperazine group. These groups are common in many pharmaceuticals and could suggest potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be expected to have several rings (from the pyrazolo[1,5-a]pyridine and piperazine groups) and a fluorine atom attached to a phenyl ring (from the fluorophenoxy group). The exact 3D structure would depend on the specific arrangement and connectivity of these groups.

Scientific Research Applications

Synthesis and Antiviral Activity

Compounds related to 2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone have been synthesized and evaluated for their antiviral activity. For instance, heterocyclic compounds synthesized from similar structures have been assessed for their cytotoxicity and potential activity against viruses like HSV1 and HAV-MBB (Attaby et al., 2006).

Neuroprotective Activities

Some derivatives of this compound have been designed with a focus on neuroprotective activities. These compounds have been evaluated in cellular models and animal studies for their potential to protect against neuronal damage, which could be relevant in the treatment of cerebral ischemic stroke and other neurological conditions (Gao et al., 2022).

Antimicrobial Activity

Related compounds have also been investigated for their antimicrobial activity. For example, novel Schiff bases synthesized using related structural frameworks have shown significant activity against various bacterial and fungal species, highlighting their potential use in developing new antimicrobial agents (Puthran et al., 2019).

Cancer Treatment

Several studies have focused on the synthesis of compounds with structures similar to 2-(4-Fluorophenoxy)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone for potential use in cancer treatment. These studies explore the compounds' ability to inhibit specific enzymes or receptors associated with cancer progression, thereby offering new avenues for therapeutic intervention (Hammam et al., 2005).

Chemical Synthesis and Characterization

Research has also delved into the chemical synthesis and characterization of related compounds, exploring their structural properties and potential applications in various fields of chemistry and pharmacology. These studies often involve the synthesis of novel derivatives and their subsequent analysis using various spectroscopic techniques (Mary et al., 2015).

Future Directions

Future research on this compound could involve synthesizing it and studying its physical and chemical properties, reactivity, and potential biological activity. It could be of interest in the field of medicinal chemistry, given the biological activity associated with similar compounds.